Cas no 2229549-83-9 (5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 2229549-83-9
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• CID: 6612856
• PubChem ID: 165973933
• Update Time: 2025-05-19

5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one
• EN300-1788478
• 2229549-83-9

• Inchi： 1S/C10H10N2O5/c1-16-6-2-3-8(12(14)15)7(4-6)9-5-11-10(13)17-9/h2-4,9H,5H2,1H3,(H,11,13)
• InChI Key： DGOIDVIZZUNKNC-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=C(C=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 238.05897142g/mol
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one

5-(5-Methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229549-83-9): A Comprehensive Overview

The compound 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229549-83-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This oxazolidinone derivative is characterized by its unique structural features, including a methoxy group and a nitrophenyl moiety, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and material science.

One of the key structural aspects of 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one is its oxazolidinone core, a five-membered heterocyclic ring containing both nitrogen and oxygen atoms. This core is known for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The presence of the methoxy group at the 5-position and the nitro group at the 2-position of the phenyl ring further enhances the compound's electronic properties, influencing its interactions with biological targets.

In recent years, the demand for oxazolidinone derivatives has surged, driven by their applications in antimicrobial agents and enzyme inhibitors. 5-(5-Methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one is no exception, as it has been explored for its potential in modulating biological pathways. For instance, its structural similarity to known oxazolidinone antibiotics has prompted investigations into its efficacy against resistant bacterial strains, a topic of high relevance in the era of antibiotic resistance.

The synthesis of 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. The compound's CAS number 2229549-83-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Beyond pharmaceuticals, 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one has found utility in material science, particularly in the development of photoactive materials. The nitrophenyl group imparts light-sensitive properties, making the compound a candidate for applications in photoresists and optical sensors. This aligns with the growing interest in smart materials and sustainable technologies, which are hot topics in both academic and industrial circles.

The market for specialty chemicals like 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one is expanding, with increasing investments in research and development. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their portfolios, catering to the needs of academic researchers and pharmaceutical developers. Its CAS registry number 2229549-83-9 ensures traceability and compliance with global chemical regulations.

For those seeking detailed information on 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one, common queries include its solubility, stability, and synthetic protocols. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but its stability under various conditions should be verified experimentally. Researchers also frequently inquire about its spectroscopic data and handling precautions, which are critical for laboratory applications.

In conclusion, 5-(5-methoxy-2-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229549-83-9) represents a versatile and valuable compound in modern chemistry. Its structural features and functional groups open doors to numerous applications, from drug discovery to advanced materials. As the scientific community continues to explore its potential, this oxazolidinone derivative is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.